Cevane
Overview
Description
Cevane is a steroid alkaloid fundamental parent and a steroid.
Scientific Research Applications
1. Chemical Structure and Derivatives
Cevane alkaloids, originating from plants like Veratrum and Zygadenus, exhibit a range of chemical structures and derivatives. The cevane structure forms the basis for many alkaloids in these genera. These compounds have been studied for their structural properties and chemical reactions, leading to various derivatives. For instance, verticine, a cevane derivative, forms complexes with ethanol and water, showing distinct chemical behaviors and conformations (Greenhill & Grayshan, 1992); (Zhang et al., 2000).
2. Pharmacological Activity
Cevane alkaloids have garnered interest due to their pharmacological activities. Some, like veratridine, are used in experimental pharmacology for their ability to bind to sodium channels, altering their activity. However, the emergence of powerful side effects in some cevane-based drugs, like emetic properties, has reduced their clinical use in recent years (Greenhill & Grayshan, 1992).
3. Molecular Structure Analysis
The molecular structure of cevane derivatives like korseveridinine has been elucidated through spectroscopy and other analytical methods. Understanding these structures is crucial for comprehending their biological activities and potential applications (Abdullaeva et al., 1976).
properties
Molecular Formula |
C27H45N |
|---|---|
Molecular Weight |
383.7 g/mol |
IUPAC Name |
(1R,2S,6S,9S,10R,11S,14S,15S,18S,23S,24S)-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane |
InChI |
InChI=1S/C27H45N/c1-17-7-12-26-18(2)20-10-11-21-22-9-8-19-6-4-5-13-27(19,3)25(22)14-23(21)24(20)16-28(26)15-17/h17-26H,4-16H2,1-3H3/t17-,18+,19-,20+,21-,22-,23+,24+,25-,26-,27-/m0/s1 |
InChI Key |
GRTNBDIOACKBEA-AABZRHAESA-N |
Isomeric SMILES |
C[C@H]1CC[C@H]2[C@@H]([C@H]3CC[C@H]4[C@@H]5CC[C@@H]6CCCC[C@@]6([C@H]5C[C@H]4[C@@H]3CN2C1)C)C |
SMILES |
CC1CCC2C(C3CCC4C5CCC6CCCCC6(C5CC4C3CN2C1)C)C |
Canonical SMILES |
CC1CCC2C(C3CCC4C5CCC6CCCCC6(C5CC4C3CN2C1)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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